Cas no 114430-36-3 (propyl 5-bromofuran-2-carboxylate)

• Product Name: propyl 5-bromofuran-2-carboxylate
• CAS No: 114430-36-3
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• CID: 2612825
• PubChem ID: 43389533
• Update Time: 2025-04-21

propyl 5-bromofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• propyl 5-bromofuran-2-carboxylate
• DTXSID20655970
• 114430-36-3
• AKOS008947985

• Inchi： 1S/C8H9BrO3/c1-2-5-11-8(10)6-3-4-7(9)12-6/h3-4H,2,5H2,1H3
• InChI Key： YNJZMCAPSZDHHK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OCCC)O1

Computed Properties

• Exact Mass: 231.97351Da
• Monoisotopic Mass: 231.97351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.4Ų